Cas no 1896911-56-0 (1-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine)

• Product Name: 1-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine
• CAS No: 1896911-56-0
• MF: C₁₂H₁₃F₄N
• MW: 247.231937170029
• CID: 5890112
• PubChem ID: 117118417
• Update Time: 2025-08-05

1-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine
• 1-{1-[3-fluoro-5-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine
• EN300-1959707
• 1896911-56-0

• Inchi： 1S/C12H13F4N/c1-7(17)11(2-3-11)8-4-9(12(14,15)16)6-10(13)5-8/h4-7H,2-3,17H2,1H3
• InChI Key： LKDZRBIYSJCYPI-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 247.09841207g/mol
• Monoisotopic Mass: 247.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine

Research Brief on 1-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine (CAS: 1896911-56-0)

1-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine (CAS: 1896911-56-0) is a novel small molecule compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound features a unique cyclopropylamine scaffold with a 3-fluoro-5-(trifluoromethyl)phenyl substituent, which suggests potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies have explored its synthesis, pharmacological properties, and potential therapeutic applications.

The synthesis of 1-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine involves a multi-step process that includes the formation of the cyclopropane ring and subsequent functionalization with the amine group. Advanced techniques such as asymmetric catalysis and chiral resolution have been employed to obtain enantiomerically pure forms of the compound, which is critical for its biological activity. The presence of fluorine atoms in its structure enhances its metabolic stability and bioavailability, making it a promising candidate for further drug development.

Pharmacological studies have revealed that this compound exhibits high affinity for specific neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. Preliminary in vitro and in vivo assays indicate that it may act as a modulator of serotonin and dopamine pathways, suggesting potential applications in treating neuropsychiatric disorders such as depression and anxiety. Additionally, its unique structural features have prompted investigations into its role as an inhibitor of certain enzymes, including monoamine oxidases (MAOs), which are targets for neurodegenerative diseases.

Recent research has also explored the compound's pharmacokinetic profile, demonstrating favorable absorption and distribution properties. Its ability to cross the blood-brain barrier (BBB) has been confirmed, further supporting its potential as a CNS-active agent. However, challenges remain in optimizing its selectivity and minimizing off-target effects, which are areas of ongoing investigation.

In conclusion, 1-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine represents a promising scaffold for drug discovery, with potential applications in neuropharmacology and enzyme inhibition. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and advancing it through preclinical and clinical development stages. The compound's unique chemical structure and biological activity make it a valuable subject for continued exploration in the field of chemical biology and medicinal chemistry.